Cas no 42901-10-0 (Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester)

42901-10-0 structure
Product name:Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester
CAS No:42901-10-0
MF:C17H17NO3
MW:283.321784734726
CID:2638502
Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester
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- Inchi: 1S/C17H17NO3/c1-12(19)18-16-9-8-14(17(20)21-2)11-15(16)10-13-6-4-3-5-7-13/h3-9,11H,10H2,1-2H3,(H,18,19)
- InChI Key: DLHBFTMAEHPJEM-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC(C)=O)C(CC2=CC=CC=C2)=C1
Experimental Properties
- Density: 1.181±0.06 g/cm3(Predicted)
- Melting Point: 170-171 °C
- Boiling Point: 490.2±45.0 °C(Predicted)
- pka: 14.54±0.70(Predicted)
Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester Related Literature
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
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4. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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